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Compound of Interest

Compound Name: (3S)-1-methylpyrrolidin-3-amine

Cat. No.: B1592081 Get Quote

Introduction: The Strategic Value of the Chiral
Pyrrolidine Scaffold
The pyrrolidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged

scaffold" due to its frequent appearance in biologically active compounds and FDA-approved

pharmaceuticals.[1][2][3] Its non-planar, saturated structure allows for a three-dimensional

exploration of chemical space that is often critical for optimizing interactions with biological

targets.[3] Within this important class of heterocycles, (3S)-1-methylpyrrolidin-3-amine stands

out as a particularly valuable chiral building block.

This molecule offers a unique combination of features:

A Stereodefined Center: The (S)-configuration at the C3 position provides a fixed

stereochemical anchor, essential for constructing enantiomerically pure final products.

A Nucleophilic Handle: The primary amine at C3 serves as a versatile point for synthetic

elaboration, most commonly through amide bond formation or reductive amination.

Modulation of Physicochemical Properties: The N-methylated tertiary amine is not merely a

structural feature; it imparts a degree of basicity and can significantly influence the solubility,

polarity, and pharmacokinetic profile of the final molecule.

This guide provides an in-depth exploration of the applications of (3S)-1-methylpyrrolidin-3-
amine, detailing not just the protocols for its use but the underlying chemical principles that
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make it a powerful tool for researchers, scientists, and drug development professionals.

Physicochemical Properties and Handling
A clear understanding of a reagent's properties is fundamental to its successful application. The

key characteristics of (3S)-1-methylpyrrolidin-3-amine are summarized below.

Property Value Reference

CAS Number 214357-95-6 [4]

Molecular Formula C₅H₁₂N₂ [4][5]

Molecular Weight 100.16 g/mol [4][5]

Appearance Colorless to yellowish liquid

Boiling Point ~109.6 °C at 760 mmHg [4]

Purity Typically ≥97% [4][6]

Storage Store in a dry, sealed container [4]

Safety & Handling: (3S)-1-methylpyrrolidin-3-amine is classified as a corrosive substance.[4]

Standard personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves, must be worn at all times. All manipulations should be performed

within a certified chemical fume hood.

Core Application I: Amide Bond Formation
Scientific Rationale
The formation of an amide bond is one of the most robust and widely utilized reactions in

medicinal chemistry.[7] Coupling (3S)-1-methylpyrrolidin-3-amine with a carboxylic acid

installs the chiral pyrrolidine motif into a target scaffold, creating a stable linkage found in

countless drug molecules. The choice of coupling reagent is critical and depends on factors

such as the steric hindrance of the substrates, the presence of other sensitive functional

groups, and the need to minimize racemization.[7][8] Reagents like HATU, HOBt/EDC, and

PyBOP operate by activating the carboxylic acid to form a highly reactive intermediate (e.g., an
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active ester), which is then susceptible to nucleophilic attack by the primary amine of the

pyrrolidine building block.[8][9]

Workflow for Amide Coupling
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Step 1: Activation

Step 2: Coupling

Step 3: Workup & Purification

Carboxylic Acid
(R-COOH)

Activated Intermediate

Pre-activation
(0°C to RT)

Coupling Reagent
(e.g., HATU, EDC)

Base
(e.g., DIPEA)

Anhydrous Solvent
(DMF, DCM)

Amide Product

(3S)-1-methyl-
pyrrolidin-3-amine

Nucleophilic Attack
(RT, 4-16h)

Aqueous Workup
(Quench, Extract)

Column Chromatography

Pure Amide
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Aldehyde or Ketone
(R-CO-R')

Iminium Ion
[R-C(R')=N+H-Pyr]+

 + Amine, H+
- H2O

(3S)-1-methyl-
pyrrolidin-3-amine

Final Amine Product

Reduction
(Hydride Transfer)

Reducing Agent
(e.g., NaBH(OAc)3)

(3S)-1-methyl-
pyrrolidin-3-amine

Synthetic
Derivatization

Chiral Ligand (L*)

e.g., add phosphine,
-OH, or amide groups

Chiral Catalyst
[M-L*]

Metal Precursor
(e.g., Pd, Rh, Cu)

Coordination

Enantioenriched Product

Asymmetric
Transformation

Prochiral Substrate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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